Cas no 460997-27-7 (1-Piperidinecarboxylic acid, 2-(2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 2-(2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester
• CAS No: 460997-27-7
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5294535
• Update Time: 2025-07-18

1-Piperidinecarboxylic acid, 2-(2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 2-(2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H21NO3/c1-5-12(16)10-11-8-6-7-9-15(11)13(17)18-14(2,3)4/h1,11H,6-10H2,2-4H3
• InChI Key： YGGMPCZRPYZPHW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCC1CC(=O)C#C

Additional information on 1-Piperidinecarboxylic acid, 2-(2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester

Recent Advances in the Study of 1-Piperidinecarboxylic acid, 2-(2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester (CAS: 460997-27-7)

The compound 1-Piperidinecarboxylic acid, 2-(2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester (CAS: 460997-27-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 460997-27-7 as a key intermediate in the synthesis of bioactive molecules. Its structural features, including the piperidine ring and the butynyl moiety, make it a versatile building block for the development of novel pharmacophores. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of selective kinase inhibitors.

In addition to its synthetic utility, 460997-27-7 has shown promising biological activity in preclinical models. A recent investigation revealed its potential as a modulator of protein-protein interactions, particularly in the context of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential. These findings were corroborated by in vitro and in vivo studies, which reported significant reductions in pathological markers associated with Alzheimer's disease.

The pharmacological profile of 1-Piperidinecarboxylic acid, 2-(2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester has also been explored in the context of drug delivery systems. Its ester linkage allows for controlled release of active metabolites, making it an attractive candidate for prodrug design. Recent advancements in nanotechnology have further expanded its applications, with researchers incorporating the compound into polymeric nanoparticles for targeted therapy.

Despite these promising developments, challenges remain in the optimization of 460997-27-7 for clinical use. Issues such as metabolic stability and potential off-target effects need to be addressed through further structure-activity relationship studies. Collaborative efforts between academic and industrial researchers are expected to drive the next phase of innovation, with a focus on improving the compound's pharmacokinetic properties.

In conclusion, 1-Piperidinecarboxylic acid, 2-(2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester represents a valuable scaffold in medicinal chemistry, with diverse applications ranging from enzyme inhibition to targeted drug delivery. Ongoing research efforts are likely to uncover new therapeutic avenues, solidifying its position as a key player in the development of next-generation pharmaceuticals.